Cas no 90325-52-3 (2-PROPANOL, 1,3-DIMETHOXY-2-METHYL-)

2-PROPANOL, 1,3-DIMETHOXY-2-METHYL- structure
90325-52-3 structure
Product Name:2-PROPANOL, 1,3-DIMETHOXY-2-METHYL-
CAS No:90325-52-3
MF:C6H14O3
MW:134.173562526703
CID:3266700
PubChem ID:23561621
Update Time:2025-10-29

2-PROPANOL, 1,3-DIMETHOXY-2-METHYL- Chemical and Physical Properties

Names and Identifiers

    • 2-PROPANOL, 1,3-DIMETHOXY-2-METHYL-
    • EN300-746310
    • 1-methoxy-2-(methoxymethyl)propan-2-ol
    • SCHEMBL12616548
    • 1,3-dimethoxy-2-methylpropan-2-ol
    • CS-0260164
    • AKOS018132762
    • 90325-52-3
    • QDA32552
    • Inchi: 1S/C6H14O3/c1-6(7,4-8-2)5-9-3/h7H,4-5H2,1-3H3
    • InChI Key: PEOVNYFEUUJVLV-UHFFFAOYSA-N
    • SMILES: OC(C)(COC)COC

Computed Properties

  • Exact Mass: 134.094294304Da
  • Monoisotopic Mass: 134.094294304Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 66.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 38.7Ų

2-PROPANOL, 1,3-DIMETHOXY-2-METHYL- Pricemore >>

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Additional information on 2-PROPANOL, 1,3-DIMETHOXY-2-METHYL-

Introduction to 1,3-Dimethoxy-2-Methyl-2-Propanol (CAS NO. 90325-52-3)

1,3-Dimethoxy-2-methyl-2-propanol, also known by its CAS registry number 90325-52-3, is a unique organic compound that has garnered significant attention in the field of pharmaceuticals and chemical synthesis. This compound belongs to the category of secondary alcohols and features a distinctive structure with methoxy groups at positions 1 and 3, along with a methyl group at position 2. Its chemical formula is C5H10O2, making it a relatively simple yet versatile molecule.

The compound's structure allows for various chemical reactivity patterns, particularly due to the presence of the methoxy groups. These groups can participate in nucleophilic substitutions and other reactions, making 1,3-dimethoxy-2-methyl-2-propanol a valuable intermediate in s organic synthesis. Recent studies have highlighted its potential use in the production of fine chemicals and pharmaceutical intermediates, where its stability and reactivity profile are highly advantageous.

In terms of pharmacological applications, this compound has shown promise in drug development. Its methoxy groups contribute to lipophilicity, which is often desirable in drug candidates for improving bioavailability. Additionally, the molecule's structure allows for easy modification through various functional group transformations, enabling researchers to tailor it for specific therapeutic targets.

The synthesis of 1,3-dimethoxy-2-methyl-2-propanol typically involves protection-deprotection strategies, where methoxy groups are introduced and subsequently manipulated as needed. This approach ensures the molecule's stability during reactions while allowing for precise control over its functional groups.

Recent advancements in green chemistry have also turned this compound into a subject of interest. Its relatively simple structure lends itself well to sustainable synthesis methods, reducing the environmental impact of its production. Researchers are exploring catalytic processes and solvent-free reactions to enhance the efficiency and eco-friendliness of its manufacture.

Furthermore, 1,3-dimethoxy-2-methyl-2-propanol has been investigated for its biological activities. Preliminary studies suggest it may exhibit antimicrobial and anti-inflammatory properties, which could be harnessed for the development of new therapies. Its dual functionality as both a structural and functional molecule makes it a compelling candidate for disease-targeted drug design.

In summary, 1,3-dimethoxy-2-methyl-2-propanol (CAS NO. 90325-52-3) is a multifaceted compound with significant potential in both pharmaceuticals and chemical synthesis. Its unique structure, reactivity, and adaptability make it a valuable tool for researchers seeking to advance drug development and chemical innovation. As the field of biomedical research continues to evolve, this compound is poised to play an increasingly important role in addressing unmet medical needs.

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